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Compound of Interest

Compound Name:
1-Diethoxyphosphoryl-4-

methylbenzene

Cat. No.: B154386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety assessment or professional guidance. Always consult the

most current Safety Data Sheet (SDS) and follow all applicable safety regulations and best

practices in your institution.

Introduction
Diethyl p-tolylphosphonate, more formally known as Diethyl p-

toluenesulfonyloxymethylphosphonate (CAS RN: 31618-90-3), is a versatile reagent in organic

synthesis. It is recognized as a key intermediate in the production of antiviral agents, including

Tenofovir, an acyclic phosphonate nucleotide analogue and reverse transcriptase inhibitor.[1]

Given its application in pharmaceutical development, a thorough understanding of its safe

handling and potential hazards is paramount for researchers and scientists. This guide

provides an in-depth overview of the safety, handling, and toxicological profile of diethyl p-

tolylphosphonate based on available data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of diethyl p-tolylphosphonate is

provided in the table below. This information is crucial for the proper design of experiments and

for understanding its behavior under various conditions.
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Property Value Reference

Molecular Formula C₁₂H₁₉O₆PS [2]

Molecular Weight 322.31 g/mol [2]

Appearance
Colorless to pale yellow

oil/liquid
[1]

Boiling Point 137 °C @ 0.02 mmHg [2]

Freezing/Melting Point 18-23 °C [2]

Relative Density 1.255 [2]

Solubility

Soluble in Dichloromethane,

Ethyl Acetate, Methanol.

Insoluble in water.

Refractive Index 1.349 [2]

Flash Point Not available [2]

Auto-ignition Temperature Not available [2]

Hazard Identification and Toxicological Profile
Based on available Safety Data Sheets, diethyl p-tolylphosphonate is not classified as

hazardous under GHS in the United States. However, it is important to note that the absence of

a formal classification does not imply a lack of potential hazards. As an organophosphorus

compound, it should be handled with care.

Acute Toxicity: Specific quantitative data for acute toxicity, such as LD50 (oral, dermal) and

LC50 (inhalation), are not available in the reviewed literature and safety data sheets.[2]

Symptoms of Exposure: General symptoms of exposure to similar organophosphorus

compounds can include:

Skin Contact: May cause inflammation, itching, scaling, reddening, or blistering.[2]

Eye Contact: May result in redness, pain, or severe eye damage.[2]
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Inhalation: May cause irritation of the lungs and respiratory system.[2]

Carcinogenicity: This compound is not listed as a carcinogen by IARC, NTP, or OSHA.[2]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to

diethyl p-tolylphosphonate.

Personal Protective Equipment (PPE)
PPE Specifications

Eye/Face Protection

Chemical splash-resistant safety glasses or

goggles with side protection. A face shield may

be appropriate in some workplaces. Use

eyewear tested and approved under appropriate

government standards such as OSHA 29 CFR

1910.133 or EU EN166.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a laboratory coat. Protective

clothing should be selected based on the

potential for skin contact.

Respiratory Protection

Use only with adequate ventilation. If

engineering controls are not sufficient, a

NIOSH- or CEN-certified respirator may be

necessary. Respirators are not a substitute for

proper engineering controls.

Handling Procedures
Avoid contact with skin, eyes, and personal clothing.

Wash hands thoroughly after handling.

Avoid breathing fumes.

Use only in a well-ventilated area, preferably in a chemical fume hood.
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Keep away from sources of ignition.

Minimize dust generation and accumulation.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke while handling.

Storage Conditions
Store in a tightly-closed container.

Store in a cool, dry, well-ventilated area.

Store away from incompatible substances, such as strong oxidizing agents.

For long-term storage, a temperature of 2-8°C is recommended.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[2]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[2]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[2]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never give

anything by mouth to an unconscious person.

Obtain medical aid immediately.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.

Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides,

phosphorus oxides, and sulfur oxides.

Protective Equipment: As in any fire, wear a NIOSH-approved or equivalent, pressure-

demand, self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Wear appropriate personal protective equipment.

Ensure adequate ventilation.

Remove all sources of ignition.

Prevent further leakage or spillage if safe to do so.

Absorb with inert material (e.g., sand, silica gel) and place in a suitable container for

disposal.

Do not let the product enter drains, other waterways, or soil.

Experimental Protocols
Synthesis of Diethyl p-
Toluenesulfonyloxymethylphosphonate
A general procedure for the synthesis involves the reaction of diethyl

hydroxymethylphosphonate with p-toluenesulfonyl chloride.[1]

Materials:

Diethyl hydroxymethylphosphonate

Diethyl phosphite

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9101524.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous ethanol

Paraformaldehyde

Triethylamine

Toluene

p-Toluenesulfonyl chloride

Water

Anhydrous sodium sulfate

Diatomaceous earth

Procedure:

Add diethyl hydroxymethylphosphonate and diethyl phosphite to a glass autoclave, followed

by anhydrous ethanol to aid mixing.

Stir the mixture until homogeneous.

Add paraformaldehyde and triethylamine to the kettle.

Heat the mixture to 40°C for 0.5-1 hour, then increase the temperature to 50-65°C and

continue the reaction for 5 hours.[1]

After the reaction is complete, cool the mixture to 30-40°C.

Filter the solids by adding diatomaceous earth and wash with anhydrous ethanol.

Combine the filtrate and washings and concentrate under reduced pressure to remove

ethanol.

Add toluene and continue concentration to ensure complete removal of ethanol.

Cool the mixture to 30°C, then further cool to below -10°C.
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Slowly add triethylamine dropwise, followed by the addition of p-toluenesulfonyl chloride in

batches, maintaining the temperature between -3 to -10°C.[1]

Continue stirring for 1 hour after the addition is complete.

Warm the mixture to 19-25°C and hold for 2.5-3.5 hours.[1]

Upon completion, add water for washing and then dry with anhydrous sodium sulfate.

Filter and concentrate the filtrate under reduced pressure to obtain the crude product.

Further purification can be achieved by distillation under reduced pressure.[1]

Step 1: Formation of Diethyl Hydroxymethylphosphonate Intermediate

Step 2: Esterification

Step 3: Purification
Diethyl Phosphite
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Purification
(Washing, Drying,

Distillation)
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Caption: Synthesis workflow for diethyl p-tolylphosphonate.

Potential Toxicological Mechanisms
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While specific toxicological studies on diethyl p-tolylphosphonate are limited, it belongs to the

broader class of organophosphorus compounds. The toxicity of many organophosphorus

compounds is linked to their ability to induce oxidative stress and interfere with cellular

signaling pathways.

One of the key signaling pathways implicated in organophosphorus compound toxicity is the

Mitogen-Activated Protein Kinase (MAPK) pathway.[3][4] This pathway plays a crucial role in

regulating cell proliferation, differentiation, and apoptosis (programmed cell death). Exposure to

certain organophosphorus compounds can lead to the activation of specific MAPKs, such as

ERK, JNK, and p38, which can in turn trigger a cascade of events leading to oxidative stress

and apoptosis.[3][4]
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Caption: Generalized MAPK signaling pathway in organophosphorus compound toxicity.

It is important to emphasize that this is a generalized pathway, and the specific effects of

diethyl p-tolylphosphonate would require dedicated toxicological studies.
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste. Consult local, regional, and national regulations for proper disposal.

Conclusion
Diethyl p-tolylphosphonate is a valuable synthetic intermediate. While comprehensive

toxicological data is not readily available, its classification as an organophosphorus compound

necessitates careful handling and adherence to strict safety protocols. Researchers and drug

development professionals must utilize appropriate personal protective equipment, work in

well-ventilated areas, and be prepared for emergency situations. Further toxicological studies

are warranted to provide a more complete quantitative assessment of its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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